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Compound of Interest

Compound Name: Bisphenol C

Cat. No.: B144803

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Bisphenol C (BPC),
specifically 1,1-dichloro-2,2-bis(p-hydroxyphenyl)ethylene, in the synthesis of various polymers.
The unique chemical structure of this monomer, containing a dichlorovinylidene group, imparts
exceptional properties to the resulting polymers, most notably inherent fire resistance. While
direct applications in drug delivery are still an emerging area of research, the biocompatibility
and tunable properties of polymers like polycarbonates and epoxy resins make BPC-derived
polymers of potential interest for medical devices and specialized applications. Polycarbonates,
for instance, are utilized in casings for biomedical products.

This document outlines the synthesis of two major classes of polymers derived from Bisphenol
C: Epoxy Resins and Polycarbonates. It includes detailed experimental protocols, tabulated
guantitative data for easy comparison, and graphical representations of the synthesis
workflows.

Synthesis of Bisphenol C-Based Epoxy Resins

Bisphenol C can be used to synthesize epoxy resins with high purity.[1] The general method
involves the reaction of Bisphenol C with an excess of epichlorohydrin in the presence of a
catalyst, followed by dehydrochlorination with a strong base like sodium hydroxide.[1][2] The
resulting Bisphenol C diglycidyl ether (BCPDGE) can then be cured to form a cross-linked
thermoset polymer.
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Experimental Protocol: Synthesis of Bisphenol C Epoxy
Resin

This protocol is based on a typical laboratory-scale synthesis.

Materials:

Bisphenol C (1,1-dichloro-2,2-bis(p-hydroxyphenyl)ethylene)

Epichlorohydrin

Quaternary ammonium salt (e.g., tetramethylammonium chloride) as a catalyst

Sodium hydroxide (NaOH)

Benzene (or another suitable organic solvent)

Distilled water

Silver nitrate (AgNOs) solution (for testing for chloride ions)

Equipment:

e Three-necked round-bottom flask

e Mechanical stirrer

e Thermometer

o Reflux condenser

e Heating mantle

e Separatory funnel

Rotary evaporator

Procedure:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

¢ Initial Reaction:

o In a three-necked flask equipped with a mechanical stirrer, thermometer, and reflux
condenser, add Bisphenol C, epichlorohydrin, and a quaternary ammonium salt. The
molar ratio of Bisphenol C to epichlorohydrin can be varied to control the molecular
weight of the resulting epoxy resin. A typical ratio is in the range of 1:3 to 1:10.

o Heat the mixture to a temperature between 70°C and 120°C with constant stirring.[1]
o Maintain the reaction for 2 to 9 hours.[1]

o After the reaction is complete, remove the unreacted epichlorohydrin by distillation under
reduced pressure.[1]

e Dehydrochlorination:
o Cool the reaction mixture to room temperature.

o Add benzene (as a solvent) and an aqueous solution of NaOH under stirring. The
concentration of the NaOH solution is typically between 30-60 wt%.[1]

o Heat the mixture to 60-80°C and maintain for 2 to 9 hours to complete the
dehydrochlorination reaction.[1]

o Purification:

[e]

After cooling, transfer the reaction mixture to a separatory funnel.

o

Wash the organic layer repeatedly with distilled water until the aqueous layer is free of
chloride ions (tested with AgNOs solution).[1]

o

Remove the benzene solvent by distillation under reduced pressure.[1]

[¢]

Dry the resulting crude product in an oven at 75-85°C to obtain the Bisphenol C epoxy
resin.[1]
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Quantitative Data for Bisphenol C Epoxy Resin

Synthesis
Parameter Example 1[1] Example 2[1]
Reactants
Bisphenol C 0.3 mol 0.7 mol
Epichlorohydrin 9 mol 10 mol
Quaternary Ammonium Salt 0.003 mol 0.02 mol

0.5 mol (in 30 wt% aq.

3.0 mol (in 50 wt% aq.

NaOH solution) solution)
Benzene 9 mol 10 mol
Reaction Conditions

Initial Reaction Temperature 105°C 105°C
Initial Reaction Time 9 hours 6 hours
Dehydrochlorination Temp. 60°C 80°C
Dehydrochlorination Time 3 hours 8 hours
Results

Product Yield 89.6% 85.6%

Experimental Workflow for Bisphenol C Epoxy Resin

Synthesis
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Initial Reaction

Bisphenol C + Epichlorohydrin + Catalyst

Heat (70-120°C) for 2-9 hours

y

Vacuum Distillation to remove excess Epichlorohydrin

Dehydrochlorination

Add Benzene and NaOH solution

Heat (60-80°C) for 2-9 hours

Purification

Wash with water until CI- free

y

Vacuum Distillation to remove Benzene

y

Dry at 75-85°C

Bisphenol C Epoxy Resin

Workflow for Bisphenol C Epoxy Resin Synthesis
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Reactor Setup

Charge BPC, DPC, and Catalyst

Purge with Nitrogen

Melt Polycandensation

Heat to 150-220°C to melt and initiate reaction

y

Phenol distills off

Gradually apply vacuum and increase temperature to 250-280°C

Remove phenol under high vacuum

Product Recovery

Extrude molten polymer

y

Cool and pelletize

Bisphenol C Polycarbonate

Workflow for Bisphenol C Polycarbonate Synthesis via Transesterification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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